4-([(1-Methyl-1H-imidazol-2-YL)sulfanyl]methyl)piperidine

Specification

• Molecular Formula: C10H17N3S
• Molecular Weight: 211.33 g/mol
• IUPAC Name: 4-[(1-methylimidazol-2-yl)sulfanylmethyl]piperidine
• Standard InChI: InChI=1S/C10H17N3S/c1-13-7-6-12-10(13)14-8-9-2-4-11-5-3-9/h6-7,9,11H,2-5,8H2,1H3
• Standard InChI Key: RIKHMRAVPJMKCE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1SCC2CCNCC2

Introduction

Chemical and Physical Properties

Molecular Characteristics

Property	Value
Molecular Formula	$\text{C}_{10}\text{H}_{18}\text{ClN}_3\text{S}$
Molecular Weight	247.79 g/mol
Density	Not reported
Boiling/Melting Points	Not available

The absence of reported thermophysical data (e.g., melting/boiling points) suggests that experimental characterization remains incomplete. Theoretical calculations predict moderate lipophilicity ($\log P \approx 1.5$) and a polar surface area of 76.21 Ų, indicating potential membrane permeability.

Synthesis and Modification

Synthetic Routes

Although detailed synthetic protocols are absent from public records, the compound is presumably synthesized via nucleophilic substitution between 4-(chloromethyl)piperidine and 1-methyl-1H-imidazole-2-thiol. Such reactions typically employ polar aprotic solvents (e.g., dimethylformamide) and bases like triethylamine to deprotonate the thiol.

Pharmacological Applications

Antibiotic and Antiviral Activity

Preliminary screening identifies 4-([(1-Methyl-1H-imidazol-2-YL)sulfanyl]methyl)piperidine as a candidate for antibiotic and antiviral therapies. Its imidazole moiety may inhibit viral proteases or bacterial cell wall synthesis, though mechanistic studies are pending.

Fluorescent Probes

The compound’s conjugated π-system enables fluorescence, making it suitable for staining cellular components or tracking drug delivery in vitro. Modifications to the imidazole ring could tune emission wavelengths for specific imaging applications.

Parameter	Description
GHS Signal Word	Warning
Hazard Statements	H302, H315, H319, H335
Precautionary Measures	P261, P280, P305+P351+P338

The compound poses risks of skin/eye irritation (H315, H319) and respiratory discomfort (H335). Proper personal protective equipment (PPE), including gloves and goggles, is mandatory during handling.

Environmental Impact

No ecotoxicity data are available, but its moderate water solubility ($\log S \approx -2.7$) suggests potential persistence in aquatic systems. Researchers must adhere to waste disposal regulations to mitigate environmental release.